(2s,3s)-1-Tert-butyl 2-methyl 3-hydroxypyrrolidine-1,2-dicarboxylate

• Molecular Formula: C11H19NO5
• Molecular Weight: 245.27 g/mol
• IUPAC Name: 1-O-tert-butyl 2-O-methyl 3-hydroxypyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-5-7(13)8(12)9(14)16-4/h7-8,13H,5-6H2,1-4H3
• InChI Key: SVSSZFBZFUSINI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1C(=O)OC)O

Description

(2s,3s)-1-Tert-butyl 2-methyl 3-hydroxypyrrolidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C11H19NO5 and its molecular weight is 245.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution containing 3-hydroxy-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester (1, 16 g, 71 mmol. See: Hodges, J. A.; Raines, R. T. J. Am. Chem. Soc. 2005, 45, 15923) in DMF (100 mL) was cooled to 0° C. To this solution was added K2CO3 (16 g, 116 mmol) followed by iodomethane (5.4 mL, 87 mmol). The reaction mixture was slowly warmed to ambient temperature over 1 h at which time it became a yellow heterogeneous solution. This mixture was heated at 90° C. for 1 h and then cooled to ambient temperature. The solution was diluted with brine, extracted with diethyl ether, dried over anhydrous Na2SO4, filtered, and concentrated to afford 14.8 g (87%) of 3-hydroxypyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester (2) as a yellow oil (See: Demange, L.; Cluzeau, J.; Menez, A.; Dugave, C. Tetrahedron Lett. 2001, 42, 651).

Synthesis routes and methods II

Procedure details